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Compound of Interest

Compound Name: TCO-PEG24-acid

Cat. No.: B15144771

Essential Safety and Handling Guide for TCO-
PEG24-acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols, operational instructions, and
disposal plans for the handling of TCO-PEG24-acid. Adherence to these procedures is critical
for ensuring laboratory safety and maintaining the integrity of this valuable research compound.

Understanding the Compound

TCO-PEG24-acid is a monodisperse, aqueous-soluble Polyethylene Glycol (PEG) reagent.[1]
[2] It incorporates a highly reactive trans-cyclooctene (TCO) moiety and a carboxylic acid
functional group.[1][2] The TCO group facilitates rapid, catalyst-free "click chemistry" reactions
with tetrazine-containing molecules, a cornerstone of modern bioconjugation techniques.[1][2]
[3] The carboxylic acid allows for the conjugation to primary amines.[1][2]

Key characteristics:
e Formula: C60H115N0O28[1][4]
e Molecular Weight: ~1298.6 g/mol [1][4]

 Solubility: Soluble in water and DMF.[1][2]
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Personal Protective Equipment (PPE)

Due to the compound's chemical properties, including its acidic nature, stringent adherence to

PPE protocols is mandatory. The following table summarizes the required PPE for handling

TCO-PEG24-acid.

PPE Category

Specification

Rationale

Eye Protection

Chemical splash goggles.[1][4]
[5][6][7] A face shield should
be used when there is a

significant splash risk.[5]

Concentrated acids are
strongly corrosive to all body
tissues, especially the eyes.[1]
Standard safety glasses do not
provide adequate protection

from splashes.[1]

Hand Protection

Chemical-resistant gloves
(Nitrile rubber is recommended
for acid resistance).[1][4][6][7]
Inspect gloves before each

use.

To protect against skin contact,
which can cause irritation or
chemical burns.[4][5]
Contaminated gloves should
be disposed of properly to

avoid cross-contamination.

Body Protection

A chemical-resistant apron or a

long-sleeved laboratory coat.

[1]141(5]

Provides a barrier to protect
skin and personal clothing

from spills and splashes.

Respiratory

Not generally required for
small quantities handled with
proper engineering controls.

Use in a chemical fume hood.

[5]16]

Vapors from acidic compounds
can be toxic upon inhalation.[1]
[5] A chemical fume hood
provides the necessary local
exhaust ventilation to minimize

inhalation exposure.

Operational Plan: Step-by-Step Handling Protocol

The following workflow outlines the safe handling of TCO-PEG24-acid from receipt to

experimental use.
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Caption: Workflow for safe handling of TCO-PEG24-acid.
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Experimental Protocol:

e Preparation: Before handling the compound, ensure you are wearing all required PPE as
detailed in the table above. Prepare your designated workspace in a certified chemical fume
hood. Ensure that a spill kit containing an acid neutralizer is readily accessible.

e Receiving and Storage: Upon receipt, verify the product. TCO-PEG24-acid should be stored
in a tightly sealed container at -20°C.[1][2] Note that TCO compounds have a limited shelf
life and are not recommended for long-term storage due to natural isomerization to the less
reactive cis-cyclooctene (CCO).[1][2][8]

» Equilibration and Weighing: Before use, allow the container to equilibrate to room
temperature in a desiccator to prevent condensation. All weighing and transfers of the solid
material should be performed inside a chemical fume hood.

» Dissolution: Dissolve the TCO-PEG24-acid in an appropriate solvent, such as water or DMF,
as specified in your experimental protocol.[1][2] When diluting, always add acid to the
solvent, not the other way around, to prevent a potentially exothermic reaction.[9]

e Reaction: Carry out the intended chemical reaction within the fume hood. Keep all containers
sealed when not in immediate use.

» Cleanup: After the experiment, decontaminate surfaces with an appropriate cleaning agent.

Disposal Plan

Proper disposal of TCO-PEG24-acid and associated waste is crucial to prevent environmental
contamination and ensure compliance with local regulations.

o Chemical Waste: All unused TCO-PEG24-acid, solutions containing the compound, and
byproducts must be disposed of as hazardous chemical waste.

o Collect all liquid waste in a clearly labeled, sealed, and compatible waste container.
o Solid waste (e.g., contaminated weigh boats) should be collected separately.

» Contaminated Materials: Dispose of all contaminated PPE, such as gloves and disposable
lab coats, in accordance with your institution's hazardous waste guidelines. Do not discard
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these items in the regular trash.

o Consult Authority: Arrange for disposal through a licensed disposal company, in consultation
with your local waste disposal authority and in accordance with national and regional
regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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